N-methyl-N-phenylfuran-2-carboxamide
Overview
Description
N-methyl-N-phenylfuran-2-carboxamide (MPFC) is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in drug development. It is a furan derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.
Mechanism of Action
The mechanism of action of N-methyl-N-phenylfuran-2-carboxamide is not fully understood, but it is believed to act through the modulation of the endocannabinoid system. N-methyl-N-phenylfuran-2-carboxamide has been shown to inhibit the activity of fatty acid amide hydrolase (FAAH), an enzyme that breaks down endocannabinoids. This inhibition leads to an increase in endocannabinoid levels, which can modulate pain and inflammation.
Biochemical and physiological effects:
N-methyl-N-phenylfuran-2-carboxamide has been shown to have potent analgesic and anti-inflammatory effects in various animal models. It has also been shown to have anxiolytic and antidepressant effects. N-methyl-N-phenylfuran-2-carboxamide has been found to be well-tolerated in animal studies, with no significant adverse effects reported.
Advantages and Limitations for Lab Experiments
N-methyl-N-phenylfuran-2-carboxamide has several advantages for lab experiments, including its high potency and selectivity for FAAH inhibition. However, it also has some limitations, including its low solubility in water and its potential for off-target effects.
Future Directions
There are several future directions for the study of N-methyl-N-phenylfuran-2-carboxamide, including the development of more potent and selective FAAH inhibitors, the investigation of its potential as an analgesic and anti-inflammatory agent in humans, and the exploration of its potential as an antidepressant and anxiolytic agent. Additionally, further studies are needed to fully understand the mechanism of action of N-methyl-N-phenylfuran-2-carboxamide and its potential for off-target effects.
Conclusion:
In conclusion, N-methyl-N-phenylfuran-2-carboxamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in drug development. Its mechanism of action and physiological effects have been extensively studied, and it has been shown to have potent analgesic, anti-inflammatory, anxiolytic, and antidepressant effects. While it has several advantages for lab experiments, it also has some limitations, and further studies are needed to fully understand its potential as a therapeutic agent.
Synthesis Methods
N-methyl-N-phenylfuran-2-carboxamide can be synthesized using different methods, including the reaction of furan-2-carboxylic acid with N-methyl-N-phenylamine in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) or diisopropylcarbodiimide (DIC). The reaction can be carried out in anhydrous solvents such as dichloromethane or tetrahydrofuran (THF) under reflux conditions. After the reaction, the product can be purified using column chromatography or recrystallization.
Scientific Research Applications
N-methyl-N-phenylfuran-2-carboxamide has been studied for its potential applications in drug development, particularly as an analgesic and anti-inflammatory agent. It has been shown to have potent activity against various types of pain, including neuropathic and inflammatory pain. N-methyl-N-phenylfuran-2-carboxamide has also been studied for its potential as an antidepressant and anxiolytic agent.
properties
CAS RN |
67735-51-7 |
|---|---|
Product Name |
N-methyl-N-phenylfuran-2-carboxamide |
Molecular Formula |
C12H11NO2 |
Molecular Weight |
201.22 g/mol |
IUPAC Name |
N-methyl-N-phenylfuran-2-carboxamide |
InChI |
InChI=1S/C12H11NO2/c1-13(10-6-3-2-4-7-10)12(14)11-8-5-9-15-11/h2-9H,1H3 |
InChI Key |
JTRXYDXSZLRHBM-UHFFFAOYSA-N |
SMILES |
CN(C1=CC=CC=C1)C(=O)C2=CC=CO2 |
Canonical SMILES |
CN(C1=CC=CC=C1)C(=O)C2=CC=CO2 |
Origin of Product |
United States |
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